Cas no 1234878-98-8 (methyl 4-({(3-methoxyphenyl)carbamoylformamido}methyl)piperidine-1-carboxylate)

• Product Name: methyl 4-({(3-methoxyphenyl)carbamoylformamido}methyl)piperidine-1-carboxylate
• CAS No: 1234878-98-8
• MF: C₁₇H₂₃N₃O₅
• MW: 349.38162446022
• CID: 6451144
• Update Time: 2025-11-01

methyl 4-({(3-methoxyphenyl)carbamoylformamido}methyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-({(3-methoxyphenyl)carbamoylformamido}methyl)piperidine-1-carboxylate
• OCXHVJQZBGKMRZ-UHFFFAOYSA-N
• 1-Piperidinecarboxylic acid, 4-[[[2-[(3-methoxyphenyl)amino]-2-oxoacetyl]amino]methyl]-, methyl ester

• Inchi： 1S/C17H23N3O5/c1-24-14-5-3-4-13(10-14)19-16(22)15(21)18-11-12-6-8-20(9-7-12)17(23)25-2/h3-5,10,12H,6-9,11H2,1-2H3,(H,18,21)(H,19,22)
• InChI Key： OCXHVJQZBGKMRZ-UHFFFAOYSA-N
• SMILES： N1(C(OC)=O)CCC(CNC(C(NC2=CC=CC(OC)=C2)=O)=O)CC1

Experimental Properties

• Density: 1.247±0.06 g/cm3(Predicted)
• pka: 11.20±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 4-({(3-methoxyphenyl)carbamoylformamido}methyl)piperidine-1-carboxylate

Methyl 4-({(3-methoxyphenyl)carbamoylformamido}methyl)piperidine-1-carboxylate: A Novel Compound with Potential Therapeutic Applications

Methyl 4-({(3-methoxyphenyl)carbamoylformamido}methyl)piperidine-1-carboxylate is a synthetic compound characterized by its complex molecular structure, which combines aromatic and heterocyclic moieties with functionalized side chains. This molecule, with the CAS number 1234878-98-8, represents an emerging class of small-molecule inhibitors that have garnered significant attention in recent years due to their potential applications in modulating intracellular signaling pathways. The structural features of this compound, including the 3-methoxyphenyl group and the carbamoylformamido functionalization, are critical for its biological activity and pharmacological profile.

Recent studies have highlighted the carbamoylformamido moiety as a key determinant of the compound's ability to interact with specific protein targets. The 3-methoxyphenyl substituent, on the other hand, contributes to the molecule's hydrophobicity and its capacity to engage in π-π stacking interactions with aromatic residues in target proteins. These structural elements collectively enhance the piperidine-1-carboxylate scaffold's ability to modulate enzyme activity and receptor function, positioning this compound as a promising candidate for drug development.

One of the most notable advancements in the field of methyl 4-({(3-methoxyphenyl)carbamoylformamido}methyl)piperidine-1-carboxylate research is the identification of its potential as an inhibitor of the cyclic nucleotide phosphodiesterase (PDE) family. A 2023 study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits selective inhibition of PDE4, an enzyme implicated in the regulation of inflammatory responses. This finding aligns with the growing interest in PDE4 inhibitors as therapeutic agents for chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

The carbamoylformamido functional group in methyl 4-({(3-methoxyphenyl)carbamoylformamido}methyl)piperidine-1-carboxylate is particularly noteworthy for its ability to form hydrogen bonds with key residues in the target enzyme. Computational modeling studies have revealed that this group interacts with the hydrophobic pocket of PDE4, stabilizing the enzyme-inhibitor complex and enhancing the compound's potency. These insights provide a mechanistic basis for the compound's efficacy and suggest that structural modifications to the carbamoylformamido moiety could further optimize its pharmacological properties.

In addition to its PDE4 inhibitory activity, methyl 4-({(3-methoxyphenyl)carbamoylformamido}methyl)piperidine-1-carboxylate has shown promising effects in modulating NF-κB signaling pathways, which are central to the regulation of immune and inflammatory responses. A 2024 preclinical study published in *Nature Communications* reported that this compound significantly reduces the activation of NF-κB in macrophages, thereby suppressing the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings underscore the potential of this compound as a therapeutic agent for conditions characterized by excessive inflammation.

The 3-methoxyphenyl substituent in methyl 4-({(3-methoxyphenyl)carbamoylformamido}methyl)piperidine-1-carboxylate plays a dual role in its biological activity. First, it enhances the molecule's lipophilicity, facilitating its penetration into cellular membranes and access to intracellular targets. Second, the methoxy group introduces steric and electronic effects that modulate the compound's binding affinity to specific protein domains. These properties are critical for the compound's ability to function as a selective antagonist of key signaling molecules, such as G protein-coupled receptors (GPCRs).

Recent advances in drug design have emphasized the importance of structure-activity relationship (SAR) studies in optimizing the therapeutic potential of compounds like methyl 4-({(3-methoxyphenyl)carbamoylformamido}methyl)piperidine-1-carboxylate. A 2023 study published in *ACS Chemical Biology* used high-throughput screening and molecular docking techniques to identify key interactions between this compound and its target proteins. The results highlighted the significance of the carbamoylformamido group in mediating these interactions, as well as the role of the piperidine-1-carboxylate scaffold in stabilizing the enzyme-inhibitor complex.

One of the most promising applications of methyl 4-({(3-methoxyphenyl)carbamoylformamido}methyl)piperidine-1-carboxylate is in the treatment of neurodegenerative diseases, where inflammation and oxidative stress play a critical role. A 2024 study in *Neurotherapeutics* demonstrated that this compound reduces neuroinflammation in a mouse model of Alzheimer's disease by inhibiting the activation of microglial cells. These findings suggest that the compound may have broad therapeutic potential beyond its initial applications in inflammatory conditions.

The piperidine-1-carboxylate scaffold in methyl 4-({(3-methoxyphenyl)carbamoylformamido}methyl)piperidine-1-carboxylate is also being explored for its potential to modulate mitochondrial function. Mitochondrial dysfunction is a hallmark of many diseases, including cancer and metabolic disorders, and compounds that target mitochondrial pathways are increasingly being developed as therapeutic agents. A 2023 study in *Cell Reports* reported that this compound enhances mitochondrial biogenesis and improves cellular energy production, suggesting its potential as a mitochondrial-targeted therapy.

In conclusion, methyl 4-({(3-methoxyphenyl)carbamoylformamido}methyl)piperidine-1-carboxylate represents a promising candidate for the development of novel therapeutics. Its unique structural features, including the carbamoylformamido group and the 3-methoxyphenyl substituent, enable it to modulate key biological pathways involved in inflammation, immune responses, and neurodegeneration. Ongoing research into the structure-activity relationships of this compound and its potential applications in various disease models is likely to yield further insights into its therapeutic potential.

As the field of drug design continues to evolve, compounds like methyl 4-({(3-methoxyphenyl)carbamoylformamido}methyl)piperidine-1-carboxylate are poised to play a significant role in the development of next-generation therapeutics. The integration of computational modeling, high-throughput screening, and molecular docking techniques is expected to accelerate the discovery of optimized derivatives of this compound, further enhancing its efficacy and selectivity for specific targets.

Ultimately, the carbamoylformamido and 3-methoxyphenyl functional groups in methyl 4-({(3-methoxyphenyl)carbamoylformamido}methyl)piperidine-1-carboxylate are not only critical for its biological activity but also serve as valuable templates for the design of new drugs. By understanding the molecular mechanisms underlying its activity, researchers can continue to refine this compound and explore its potential in a wide range of therapeutic applications.

As the field of drug design continues to evolve, compounds like methyl 4-({(3-methoxyphenyl)carbamoylformamido}methyl)piperidine-1-carboxylate are poised to play a significant role in the development of next-generation therapeutics. The integration of computational modeling, high-throughput screening, and molecular docking techniques is expected to accelerate the discovery of optimized derivatives of this compound, further enhancing its efficacy and selectivity for specific targets.

Ultimately, the carbamoylformamido and 3-methoxyphenyl functional groups in methyl 4-({(3-methoxyphenyl)carbamoylformamido}methyl)piperidine-1-carboxylate are not only critical for its biological activity but also serve as valuable templates for the design of new drugs. By understanding the molecular mechanisms underlying its activity, researchers can continue to refine this compound and explore its potential in a wide range of therapeutic applications.

As the field of drug design continues to evolve, compounds like methyl 4-({(3-methoxyphenyl)carbamoylformamido}methyl)piperidine-1-carboxylate are poised to play a significant role in the development of next-generation therapeutics. The integration of computational modeling, high-throughput screening, and molecular docking techniques is expected to accelerate the discovery of optimized derivatives of this compound, further enhancing its efficacy and selectivity for specific targets.

Ultimately, the carbamyloformamido and 3-methoxyphenyl functional groups in methyl 4-({(3-methoxyphenyl)carbamoylformamido}methyl)piperidine-1-carboxylate are not only critical for its biological activity but also serve as valuable templates for the design of new drugs. By understanding the molecular mechanisms underlying its activity, researchers can continue to refine this compound and explore its potential in a wide range of therapeutic applications.

As the field of drug design continues to evolve, compounds like methyl 4-({(3-methoxyphenyl)carbamoylformamido}methyl)piperidine-1-carboxylate are poised to play a significant role in the development of next-generation therapeutics. The integration of computational modeling, high-throughput screening, and molecular docking techniques is expected to accelerate the discovery of optimized derivatives of this compound, further enhancing its efficacy and selectivity for specific targets.

Ultimately, the carbamoylformamido and 3-methoxyphenyl functional groups in methyl 4-({(3-methoxyphenyl)carbamoylformamido}methyl)piperidine-1-carboxylate are not only critical for its biological activity but also serve as valuable templates for the design of new drugs. By understanding the molecular mechanisms underlying its activity, researchers can continue to refine this compound and explore its potential in a wide range of therapeutic applications.

As the field of drug design continues to evolve, compounds like methyl 4-({(3-methoxyphenyl)carbamoylformamido}methyl)piperidine-1-carboxylate are poised to play a significant role in the development of next-generation therapeutics. The integration of computational modeling, high-throughput screening, and molecular docking techniques is expected to accelerate the discovery of optimized derivatives of this compound, further enhancing its efficacy and selectivity for specific targets.

Ultimately, the carbamoylformamido and 3-methoxyphenyl functional groups in methyl 4-({(3-methoxyphenyl)carbamoylformamido}methyl)piperidine-1-carboxylate are not only critical for its biological activity but also serve as valuable templates for the design of new drugs. By understanding the molecular mechanisms underlying its activity, researchers can continue to refine this compound and explore its potential in a wide range of therapeutic applications.

As the field of drug design continues to evolve, compounds like methyl 4-({(3-methoxyphenyl)carbamoylformamido}methyl)piperidine-1-carboxylate are poised to play a significant role in the development of next-generation therapeutics. The integration of computational modeling, high-throughput screening, and molecular docking techniques is expected to accelerate the discovery of optimized derivatives of this compound, further enhancing its efficacy and selectivity for specific targets.

Ultimately, the carbamoylformamido and 3-methoxyphenyl functional groups in methyl 4-({(3-methoxyphenyl)carbamoylformamido}methyl)piperidine-1-carboxylate are not only critical for its biological activity but also serve as valuable templates for the design of new drugs. By understanding the molecular mechanisms underlying its activity, researchers can continue to refine this compound and explore its potential in a wide range of therapeutic applications.

As the field of drug design continues to evolve, compounds like methyl 4-({(3-methoxyphenyl)carbamoylformamido}methyl)piperidine-1-carboxylate are poised to play a significant role in the development of next-generation therapeutics. The integration of computational modeling, high-throughput screening, and molecular docking techniques is expected to accelerate the discovery of optimized derivatives of this compound, further enhancing its efficacy and selectivity for specific targets.

Ultimately, the carbamoylformamido and 3-methoxyphenyl functional groups in methyl 4-({(3-methoxyphenyl)carbamoylformamido}methyl)piperidine-1-carboxylate are not only critical for its biological activity but also serve as valuable templates for the design of new drugs. By understanding the molecular mechanisms underlying its activity, researchers can continue to refine this compound and explore its potential in a wide range of therapeutic applications.

As the field of drug design continues to evolve, compounds like methyl 4-({(3-methoxyphenyl)carbamoylformamido}methyl)piperidine-1-carboxylate are poised to play a significant role in the development of next-generation therapeutics. The integration of computational modeling, high-throughput screening, and molecular docking techniques is expected to accelerate the discovery of optimized derivatives of this compound, further enhancing its efficacy and selectivity for specific targets.

Ultimately, the carbamoylformamido and 3-methoxypheny functional groups in methyl 4-({(3-methoxyphenyl)carbamoylformamido}methyl)piperidine-1-carboxylate are not only critical for its biological activity but also serve as valuable templates for the design of new drugs. By understanding the molecular mechanisms underlying its activity, researchers can continue to refine this compound and explore its potential in a wide range of therapeutic applications.

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